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Menazon collaborative study results

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Menazon

CAS No.: 78-57-9

Cat. No.: S561684

Menazon at a Glance

The following table consolidates the available information on Menazon's properties and status, which may

serve as a baseline for historical comparison with contemporary alternatives.

Property Description

Chemical Name S-[(4,6-diamino-1,3,5-triazin-2-yl)methyl] O,O-dimethyl
phosphorodithioate [1]

CAS Registry Number 78-57-9 [1]

Molecular Formula CeH12Ns502PS2 [1]

Molecular Weight 281.3 g/mol [1]

Historical Use Systemic aphicide for crops like sugar beets, potatoes, and fruit
trees [1]

Mode of Action Acetylcholinesterase (AChE) inhibitor [1]

Water Solubility 240 mg/L at 20 °C [1]

Current Regulatory Status (USA Not approved [1]
& EV)
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Property Description

WHO Classification Obsolete [1]

Experimental Context and Modern Research Directions

While direct data on Menazon is limited, current scientific literature on organophosphorus pesticides (OPs)
provides insight into modern evaluation protocols that you can apply when assessing contemporary

alternatives.

¢ Toxicity Assessment Models: Recent research employs machine learning models (e.g., Random
Forest) to predict the toxicity and regulatory level (banned, restricted, unrestricted) of OPs based on
their molecular structure. This approach helps prioritize compounds for further testing [2].

e Focus on Transformation Products: Modern environmental risk assessments require evaluating not
just the parent pesticide, but also its environmental transformation products. Tools like EAWAG-BBD
software can predict these products, and toxicity prediction software like ADMETIlab can assess their
potential hazards, as some may be more toxic or persistent than the original compound [2].

¢ Mechanistic Toxicity Studies: For neurotoxic OPs, a common experimental focus is on their
inhibition of acetylcholinesterase (AChE), leading to acetylcholine accumulation and impaired nerve
function [2]. This is a key pathway to investigate for any modern alternatives. The diagram below
illustrates this general mechanism.
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How to Proceed with Your Comparison Guide

Given the lack of current data on Menazon, here are suggestions for developing your guide:

¢ Shift Focus to Modern Replacements: Consider pivoting your guide to compare currently registered
systemic insecticides that have replaced obsolete OPs like Menazon. This information will be more
relevant and accessible for your audience.

e Consult Contemporary Databases: Search recent scientific literature and regulatory databases
(e.g., from the U.S. EPA or European Food Safety Authority) for the latest comparative studies and
dossiers on modern pesticides.

e Emphasize Key Modern Metrics: When building your comparison tables, focus on data your
audience cares about, such as specificity to target pests, toxicity to non-target organisms (like
bees), environmental half-life in soil and water, and the toxicity of breakdown products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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